Cas no 64170-86-1 (Bicyclo[3.2.1]octan-6-ol, exo-)

• Product Name: Bicyclo[3.2.1]octan-6-ol, exo-
• CAS No: 64170-86-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1671160
• PubChem ID: 15565289
• Update Time: 2025-06-27

Bicyclo[3.2.1]octan-6-ol, exo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octan-6-ol, exo-
• rac-(1R,5S,6S)-bicyclo[3.2.1]octan-6-ol
• EN300-36600452
• rac-(1R,5S,6S)-bicyclo[3.2.1]octan-6-ol, exo
• 64170-86-1

• Inchi： 1S/C8H14O/c9-8-5-6-2-1-3-7(8)4-6/h6-9H,1-5H2/t6-,7+,8+/m0/s1
• InChI Key： HNCXRKBVFWLKTR-XLPZGREQSA-N
• SMILES： O[C@@H]1C[C@H]2CCC[C@@H]1C2

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on Bicyclo[3.2.1]octan-6-ol, exo-

Chemical Profile of Bicyclo[3.2.1]octan-6-ol, exo (CAS No. 64170-86-1)

Bicyclo[3.2.1]octan-6-ol, exo, identified by the Chemical Abstracts Service registry number CAS No. 64170-86-1, is a complex organic compound with a distinctive tricyclic structure. This molecule belongs to the class of norbornanes, characterized by its fused cyclopropane and cyclopentane rings, making it a valuable scaffold in synthetic chemistry and pharmaceutical research. The exo designation specifies the stereochemistry of the molecule, indicating the orientation of functional groups relative to the three-membered ring.

The synthesis and study of Bicyclo[3.2.1]octan-6-ol, exo have garnered significant attention in recent years due to its potential applications in drug development and material science. The rigid framework of this compound provides a stable platform for functionalization, enabling researchers to design molecules with tailored properties. Recent advancements in organometallic chemistry have facilitated novel synthetic routes to this compound, improving yield and purity while reducing environmental impact.

In the pharmaceutical industry, Bicyclo[3.2.1]octan-6-ol, exo has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural motif is reminiscent of natural products such as camphor derivatives, which exhibit diverse biological activities. Researchers have leveraged this scaffold to develop inhibitors targeting enzyme families involved in metabolic disorders and inflammatory diseases. For instance, modifications at the 6-position hydroxyl group have been shown to modulate receptor binding affinity, offering insights into structure-activity relationships (SAR).

Recent studies have highlighted the role of Bicyclo[3.2.1]octan-6-ol, exo in developing novel ligands for G-protein coupled receptors (GPCRs). GPCRs are critical targets for many therapeutic interventions, and their complex binding pockets pose challenges for drug design. The tricyclic core of this compound provides a hydrophobic surface that can interact favorably with specific residues in the receptor binding site. Additionally, computational modeling has been used to predict optimal conformations of Bicyclo[3.2.1]octan-6-ol, exo derivatives, guiding experimental efforts toward high-affinity binders.

The chemical reactivity of Bicyclo[3.2.1]octan-6-ol, exo has also been investigated for applications in polymer chemistry. Its ability to undergo ring-opening reactions allows for the creation of polymers with unique mechanical properties. These materials have potential uses in coatings, adhesives, and specialty plastics where flexibility and durability are essential.

From a synthetic perspective, the preparation of Bicyclo[3.2.1]octan-6-ol, exo involves multi-step reactions that highlight the versatility of modern synthetic methodologies. Transition-metal-catalyzed reactions have enabled efficient construction of the tricyclic framework, while stereoselective processes ensure high enantiomeric purity—a critical factor for pharmaceutical applications.

The stereochemistry of Bicyclo[3.2.1]octan-6-ol, exo has been further explored through chiral resolution techniques and asymmetric synthesis strategies. These approaches allow researchers to isolate enantiomerically pure forms of the compound, which are essential for evaluating biological activity without interference from racemic mixtures.

In conclusion, Bicyclo[3.2.1]octan-6-ol, exo (CAS No. 64170-86-1) represents a structurally intriguing molecule with broad applications across multiple scientific disciplines. Its unique scaffold continues to inspire innovation in drug discovery and materials science, driven by advances in synthetic chemistry and computational biology.